Cas no 478180-28-8 (5-Pyrimidinecarboxaldehyde, 2,4,6-trichloro-, oxime)

5-Pyrimidinecarboxaldehyde, 2,4,6-trichloro-, oxime structure
478180-28-8 structure
Product Name:5-Pyrimidinecarboxaldehyde, 2,4,6-trichloro-, oxime
CAS No:478180-28-8
MF:C5H2Cl3N3O
MW:226.447877407074
CID:3996486
PubChem ID:119091000
Update Time:2025-04-22

5-Pyrimidinecarboxaldehyde, 2,4,6-trichloro-, oxime Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxaldehyde, 2,4,6-trichloro-, oxime
    • (E)-2,4,6-Trichloropyrimidine-5-carbaldehyde oxime
    • (E)-2,4,6-Trichloropyrimidine-5-carbaldehydeoxime
    • 478180-28-8
    • Inchi: 1S/C5H2Cl3N3O/c6-3-2(1-9-12)4(7)11-5(8)10-3/h1,12H
    • InChI Key: PDCZSIXGSITVMN-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC(Cl)=C(C=NO)C(Cl)=N1

Computed Properties

  • Exact Mass: 224.926345Da
  • Monoisotopic Mass: 224.926345Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 58.4Ų
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